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Compound of Interest

Compound Name: Renierone

Cat. No.: B13780145

Application Notes and Protocols for Rotenone in
DMSO

A Note on the Compound: The initial request specified "Renierone.” However, literature
searches indicate that "Renierone” is a marine sponge metabolite with limited available data
for detailed protocol development. Due to the phonetic similarity and the extensive availability
of detailed experimental data, this document provides information for Rotenone, a widely used
mitochondrial complex | inhibitor. If "Renierone” was the intended compound, please provide a
more specific identifier (e.g., CAS number) for a revised protocol.

Introduction to Rotenone

Rotenone is a naturally occurring isoflavonoid derived from the roots of plants like Derris and
Lonchocarpus species. In cell biology and drug development, it is extensively used as a tool to
induce mitochondrial dysfunction and oxidative stress. By inhibiting the mitochondrial electron
transport chain at complex | (NADH dehydrogenase), Rotenone disrupts ATP synthesis and
promotes the generation of reactive oxygen species (ROS), ultimately leading to apoptosis.[1]
[2][3] Its neurotoxic properties are often exploited to create cellular and animal models of
Parkinson's disease.[1][4]

Properties of Rotenone
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Property Value Reference
CAS Number 83-79-4 [11[41[5][6]
Molecular Formula C23H2206 [1][4]5]16]
Molecular Weight 394.42 g/mol (11041071

White to brownish-white
Appearance , _ [1][5](8]
crystalline solid

Purity >95% [1][4][5]

Preparation of Rotenone Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of Rotenone for in vitro studies.

Materials

¢ Rotenone powder (=95% purity)

Anhydrous, sterile DMSO

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)[7][9]

Sterile syringe filter (0.22 pm)

Protocol for 100 mM Stock Solution Preparation

o Calculate the required mass of Rotenone:
o To prepare 1 mL of a 100 mM stock solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13995.pdf
https://www.selleckchem.com/datasheet/rotenone-barbasco-S234802-DataSheet.html
https://cdn.caymanchem.com/cdn/insert/13995.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/366/380/r8875pis.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13995.pdf
https://www.selleckchem.com/datasheet/rotenone-barbasco-S234802-DataSheet.html
https://cdn.caymanchem.com/cdn/insert/13995.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/366/380/r8875pis.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13995.pdf
https://www.selleckchem.com/datasheet/rotenone-barbasco-S234802-DataSheet.html
https://file.medchemexpress.com/batch_PDF/HY-B1756/Rotenone-DataSheet-MedChemExpress.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13995.pdf
https://cdn.caymanchem.com/cdn/insert/13995.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Rotenone
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13995.pdf
https://www.selleckchem.com/datasheet/rotenone-barbasco-S234802-DataSheet.html
https://cdn.caymanchem.com/cdn/insert/13995.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1756/Rotenone-DataSheet-MedChemExpress.pdf
https://www.apexbt.com/rotenone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Mass (g) = 0.1 mol/L x 0.001 L x 394.42 g/mol = 0.03944 g = 39.44 mg

 Dissolution:
o Weigh out 39.44 mg of Rotenone powder and place it in a sterile conical tube.
o Add 1 mL of sterile DMSO.

o Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. For
higher concentrations, gentle warming to 37°C or sonication may be required to facilitate
dissolution.[7][9]

o Sterilization:

o Filter the stock solution through a 0.22 um sterile syringe filter into a new sterile tube to
remove any potential microbial contamination or undissolved particulates.

» Aliquoting and Storage:
o Dispense the stock solution into single-use aliquots to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C.

Solubili

Solvent Solubility Reference
DMSO ~50 mg/mL (~126.77 mM) [11[51[7]
Chloroform ~50 mg/mL [1][5][6]
Ethanol ~5 mg/mL [1][5]

Water ::] Sl; lT:)gI;;I)_ at 25°C (practically 8]

Stability of Rotenone in DMSO

Proper storage is crucial to maintain the integrity of the Rotenone stock solution.
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Condition Stability Recommendations  Reference

Store in a tightly
Solid Form > 2-4 years at -20°C sealed container, [1][5]
protected from light.

Aliquot into single-use

volumes to minimize
Up to 1 month at

DMSO Stock Solution 80°C freeze-thaw cycles. [10]
Purge with an inert
gas before sealing.
Prepare fresh working
) ) ] Stable for only a few solutions from the
Diluted in Media [10]
hours frozen stock for each

experiment.

Note: Solutions of Rotenone in organic solvents can decompose and oxidize when exposed to
light and air, often indicated by a color change to yellow, orange, and then deep red.[6][8]

Mechanism of Action and Signaling Pathway

Rotenone's primary mechanism of action is the inhibition of Complex | (NADH:ubiquinone
oxidoreductase) in the mitochondrial electron transport chain.[2][3] This inhibition leads to a
cascade of downstream effects, culminating in apoptotic cell death.

Signaling Pathway Diagram
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Caption: Rotenone-induced signaling pathway leading to apoptosis.

Experimental Workflow for Cytotoxicity Assay
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Caption: Workflow for a typical Rotenone-induced cytotoxicity experiment.
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Experimental Protocol: Rotenone-Induced
Cytotoxicity in Cell Culture

This protocol describes a general method for assessing the cytotoxic effects of Rotenone on a
cultured cell line (e.g., SH-SY5Y neuroblastoma or NSC34 motor neuron cells) using an MTT
assay for cell viability.[11][12]

Materials

e Cultured cells (e.g., SH-SY5Y)

o Complete cell culture medium (e.g., DMEM with 10% FBS)
o 96-well cell culture plates

e Rotenone stock solution (100 mM in DMSO)

e Phosphate-Buffered Saline (PBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

¢ Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)

e Microplate reader

Procedure
o Cell Seeding:

o Seed cells into a 96-well plate at a density of 2 x 10# cells/well in 100 pL of complete
medium.

o Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

e Preparation of Working Solutions:
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o Prepare serial dilutions of the Rotenone stock solution in complete culture medium to
achieve the desired final concentrations (e.g., 1 nM to 10 uM).

o Important: The final concentration of DMSO in the culture medium should not exceed 0.1%
to avoid solvent-induced toxicity. Prepare a vehicle control containing the same final
concentration of DMSO as the highest Rotenone concentration.

e Cell Treatment:
o Remove the old medium from the wells.

o Add 100 pL of the prepared Rotenone working solutions or vehicle control to the
respective wells.

o Incubate the plate for 24 hours (or a desired time course) at 37°C in a 5% CO:z incubator.
[11]

e MTT Assay:
o After the incubation period, add 10 pL of MTT solution (5 mg/mL) to each well.

o Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan
crystals.

o Carefully remove the medium from each well.

o Add 100 pL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan
crystals.

o Shake the plate gently for 10 minutes to ensure complete dissolution.[11]
o Data Acquisition:

o Measure the absorbance at 570 nm using a microplate reader.
e Data Analysis:

o Calculate cell viability as a percentage of the vehicle-treated control cells.
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o Plot a dose-response curve and determine the ICso value (the concentration of Rotenone
that inhibits 50% of cell viability).

These protocols provide a framework for the preparation and use of Rotenone in a research
setting. Investigators should optimize concentrations and incubation times based on their
specific cell type and experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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